4-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)oxy)-N-(3-methoxypropyl)benzenesulfonamide

• IUPAC Name: 4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy-N-(3-methoxypropyl)benzenesulfonamide
• InChI: InChI=1S/C16H16ClF3N2O4S/c1-25-8-2-7-22-27(23,24)13-5-3-12(4-6-13)26-15-14(17)9-11(10-21-15)16(18,19)20/h3-6,9-10,22H,2,7-8H2,1H3
• InChI Key: ZKHMWPAAYBGYRT-UHFFFAOYSA-N
• Canonical SMILES: COCCCNS(=O)(=O)C1=CC=C(C=C1)OC2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C16H16ClF3N2O4S
• Molecular Weight: 424.8 g/mol

Description

4-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)oxy)-N-(3-methoxypropyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H16ClF3N2O4S and its molecular weight is 424.82. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry Applications

In medicinal chemistry, benzenesulfonamide derivatives, including compounds structurally similar to "4-((3-Chloro-5-(trifluoromethyl)-2-pyridinyl)oxy)-N-(3-methoxypropyl)benzenesulfonamide," are being developed as novel nonsteroidal progesterone receptor antagonists. These antagonists play key roles in various physiological systems, including the female reproductive system, and are potential treatments for diseases such as uterine leiomyoma, endometriosis, breast cancer, and certain psychiatric disorders. The development of N-(4-phenoxyphenyl)benzenesulfonamide derivatives, for instance, highlights the potential of benzenesulfonamide scaffolds in creating selective progesterone receptor modulators with high binding affinity and selectivity over androgen receptors (Yamada et al., 2016).

Photodynamic Therapy Applications

Benzenesulfonamide derivatives are also explored in photodynamic therapy (PDT) for cancer treatment. Compounds like zinc phthalocyanine substituted with benzenesulfonamide units have been synthesized and characterized for their photophysical and photochemical properties. These properties are crucial for PDT applications, where the generation of singlet oxygen and appropriate photodegradation are essential for effective cancer treatment. The development and characterization of new zinc phthalocyanine derivatives with high singlet oxygen quantum yield substituted with new benzenesulfonamide derivative groups indicate their remarkable potential as Type II photosensitizers in PDT (Pişkin, Canpolat, & Öztürk, 2020).

Herbicidal Applications

In agriculture, specific benzenesulfonamide derivatives are instrumental in developing herbicides. For example, the metabolism of chlorsulfuron, a herbicide for small grains, is facilitated by the crop plants' ability to metabolize the herbicide to a polar, inactive product, demonstrating the selectivity mechanism of such compounds in agricultural applications. This process involves the hydroxylation of the phenyl ring followed by conjugation with a carbohydrate moiety, highlighting the role of benzenesulfonamide derivatives in the selective action of herbicides (Sweetser, Schow, & Hutchison, 1982).